2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide

• IUPAC Name: 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-(2-methylcyclohexyl)acetamide
• InChI: InChI=1S/C17H23N3O2/c1-11-6-4-5-7-15(11)19-16(21)10-20-13(3)8-12(2)14(9-18)17(20)22/h8,11,15H,4-7,10H2,1-3H3,(H,19,21)
• InChI Key: ZDYRGWUWQVBHNV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)CN2C(=CC(=C(C2=O)C#N)C)C
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• Solubility: 16.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various applications. This compound is also known as JNJ-54175446 and belongs to the class of pyridine derivatives.

Mechanism of Action

The mechanism of action of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide involves the inhibition of protein kinase CK1δ. CK1δ is a key regulator of the circadian clock, and its inhibition can alter the circadian rhythm. This compound has been shown to selectively inhibit CK1δ and not affect other kinases, making it a potent and specific inhibitor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide are related to its mechanism of action. The inhibition of CK1δ can alter the circadian rhythm, which can have downstream effects on various physiological processes. This compound has been shown to affect the expression of clock genes and regulate the activity of various transcription factors involved in circadian rhythm regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide in lab experiments is its specificity for CK1δ. This compound does not affect other kinases, making it a potent and specific inhibitor. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability and make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide in scientific research. One potential direction is its use in the study of circadian rhythm disorders and its potential as a therapeutic target. Another direction is its use in the study of other physiological processes that are regulated by CK1δ. Additionally, there is potential for the development of more potent and selective inhibitors of CK1δ based on the structure of this compound.
Conclusion:
In conclusion, 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide is a chemical compound that has shown potential for use in various scientific research applications. Its specificity for CK1δ makes it a potent and specific inhibitor, and its mechanism of action has downstream effects on various physiological processes. There are several future directions for the use of this compound in scientific research, and its potential as a therapeutic target for circadian rhythm disorders warrants further investigation.

Synthesis Methods

The synthesis method of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide involves the reaction of 3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridine with 2-methylcyclohexylamine in the presence of acetic acid. The reaction takes place at a temperature of 50-60°C for 16-18 hours. The product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2-methylcyclohexyl)acetamide has shown potential for use in various scientific research applications. One of the main applications of this compound is in the field of neuroscience. It has been found to be a potent and selective inhibitor of the protein kinase CK1δ, which plays a crucial role in regulating circadian rhythms. This compound can be used to study the role of CK1δ in the regulation of circadian rhythms and its potential as a therapeutic target for circadian rhythm disorders.